Cas no 10557-77-4 (Isoxazole,4-methyl-3,5-diphenyl-)

Isoxazole,4-methyl-3,5-diphenyl- structure
10557-77-4 structure
Product Name:Isoxazole,4-methyl-3,5-diphenyl-
CAS No:10557-77-4
MF:C16H13NO
MW:235.280524015427
CID:222753
PubChem ID:318537
Update Time:2025-04-19

Isoxazole,4-methyl-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole,4-methyl-3,5-diphenyl-
    • 4-methyl-3,5-diphenyl-1,2-oxazole
    • 2,5-Diphenyl-4-methyl-isoxazol
    • 3,5-Diphenyl-4-methyl-1,2-oxazol
    • 3,5-Diphenyl-4-methyl-isoxazol
    • 3,5-Diphenyl-4-methylisoxazole
    • 4-Methyl-3,5-diphenyl-isoxazol
    • 4-methyl-3,5-diphenylisoxazole
    • 4-methyl-3,5-diphenyl-isoxazole
    • AC1L7YBU
    • NSC255244
    • 10557-77-4
    • DTXSID70312485
    • NSC-255244
    • SCHEMBL21105084
    • MCOYCMSBSPWRPU-UHFFFAOYSA-N
    • Isoxazole, 4-methyl-3,5-diphenyl-
    • 4-Methyl-3,5-diphenylisoxazole #
    • Inchi: 1S/C16H13NO/c1-12-15(13-8-4-2-5-9-13)17-18-16(12)14-10-6-3-7-11-14/h2-11H,1H3
    • InChI Key: MCOYCMSBSPWRPU-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=C(C)C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 235.09979
  • Monoisotopic Mass: 235.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd